Cas no 59820-84-7 (7-Methyl-2,3-dihydrobenzo[b][1,4]dioxin-6-amine)

• Product Name: 7-Methyl-2,3-dihydrobenzo[b][1,4]dioxin-6-amine
• CAS No: 59820-84-7
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 1078072
• PubChem ID: 5136721
• Update Time: 2025-04-24

7-Methyl-2,3-dihydrobenzo[b][1,4]dioxin-6-amine Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-2,3-dihydrobenzo[b][1,4]dioxin-6-amine
• 1,4-Benzodioxin-6-aMine, 2,3-dihydro-7-Methyl-
• 7-Methyl-2,3-dihydro-benzo[1,4]dioxin-6-ylamine
• 2,3-Dihydro-7-methylimidazo(1,2-a)pyrimidin-5(1H)-one
• 7-Amino-6-methyl-1,4-benzodioxan
• 7-methyl-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one
• 7-Methyl-2,3-dihydro-1H-imidazo[1,2-a]pyrimidin-5-on
• 7-methyl-2,3-dihydro-1H-imidazo[1,2-a]pyrimidin-5-one
• 7-methyl-5-oxo-2,3,4,5-tetrahydroimidazolo< 3,2-a> pyrimidine
• CTK1D600
• Imidazo(1,2-a)pyrimidin-5(1H)-one, 2,3-dihydro-7-methyl-
• 59820-84-7
• AKOS000302884
• (7-methyl-2,3-dihydro-1,4-benzodioxin-6-yl)amine
• HMS1700P05
• SCHEMBL3344312
• Oprea1_314584
• 2,3-Dihydro-7-methyl-1,4-benzodioxin-6-amine
• DTXSID701257221
• 7-methyl-2,3-dihydro-1,4-benzodioxin-6-amine

• MDL： MFCD07643169
• Inchi： 1S/C9H11NO2/c1-6-4-8-9(5-7(6)10)12-3-2-11-8/h4-5H,2-3,10H2,1H3
• InChI Key： ARAHLXHMPGGAEQ-UHFFFAOYSA-N
• SMILES： O1CCOC2C=C(C(C)=CC1=2)N

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48

Additional information on 7-Methyl-2,3-dihydrobenzo[b][1,4]dioxin-6-amine

7-Methyl-2,3-dihydrobenzo[b][1,4]dioxin-6-amine (CAS No. 59820-84-7): A Comprehensive Overview

7-Methyl-2,3-dihydrobenzo[b][1,4]dioxin-6-amine (CAS No. 59820-84-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, belonging to the benzodioxin family, features a methyl group at the 7-position and an amine group at the 6-position, making it a versatile intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this molecule for its potential role in pharmaceuticals, agrochemicals, and material science.

The chemical structure of 7-Methyl-2,3-dihydrobenzo[b][1,4]dioxin-6-amine consists of a fused benzene and dioxin ring system, which contributes to its stability and reactivity. The presence of the amine functional group allows for further derivatization, enabling the creation of a wide range of derivatives with tailored properties. This flexibility makes it a valuable building block in the synthesis of more complex molecules, particularly in drug discovery and development.

One of the most frequently asked questions about CAS No. 59820-84-7 is its solubility and stability under various conditions. Studies have shown that this compound exhibits moderate solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its stability is generally good under ambient conditions, but it is recommended to store it in a cool, dry place away from light to prevent degradation. These properties are critical for researchers who rely on consistent performance in their experiments.

In the pharmaceutical industry, 7-Methyl-2,3-dihydrobenzo[b][1,4]dioxin-6-amine has been explored as a precursor for the synthesis of bioactive molecules. Its structural motif is found in several compounds with potential therapeutic effects, including anti-inflammatory and antimicrobial agents. The ability to modify the amine group opens up possibilities for creating targeted therapies, which is a hot topic in modern drug development. As the demand for personalized medicine grows, compounds like this are becoming increasingly valuable.

Another area where 7-Methyl-2,3-dihydrobenzo[b][1,4]dioxin-6-amine shows promise is in material science. Its aromatic and heterocyclic nature makes it a candidate for use in the development of advanced polymers and coatings. Researchers are investigating its incorporation into materials that require high thermal stability and resistance to environmental stressors. This aligns with the current trend toward sustainable and high-performance materials in industries such as aerospace and electronics.

The synthesis of CAS No. 59820-84-7 typically involves multi-step organic reactions, starting from readily available precursors. One common method involves the cyclization of appropriately substituted phenols followed by functional group transformations to introduce the amine moiety. Optimizing these synthetic routes is a key focus for chemists, as it can significantly impact the cost and scalability of production. Recent advancements in catalytic methods have improved the efficiency of these processes, making the compound more accessible for research and industrial applications.

Environmental and safety considerations are also important when working with 7-Methyl-2,3-dihydrobenzo[b][1,4]dioxin-6-amine. While it is not classified as a hazardous substance, proper handling procedures should be followed to minimize exposure. This includes the use of personal protective equipment (PPE) such as gloves and goggles, as well as working in a well-ventilated area. These precautions are standard in laboratory settings and are part of the broader discussion on safe chemical practices.

Market trends indicate a growing demand for benzodioxin derivatives, driven by their expanding applications in various industries. The compound 7-Methyl-2,3-dihydrobenzo[b][1,4]dioxin-6-amine is no exception, with suppliers reporting increased inquiries from pharmaceutical and material science sectors. This trend is expected to continue as more research highlights the potential benefits of this and related compounds. Keeping an eye on these developments can provide valuable insights for stakeholders in the chemical industry.

In conclusion, 7-Methyl-2,3-dihydrobenzo[b][1,4]dioxin-6-amine (CAS No. 59820-84-7) is a compound with significant potential across multiple disciplines. Its unique structure, combined with its versatility as a synthetic intermediate, makes it a valuable asset in research and industrial applications. As scientific understanding and technological capabilities advance, the role of this compound is likely to expand, offering new opportunities for innovation and discovery.